molecular formula C21H20N2O2 B8442694 4-[4-(1-Naphthoyl)piperazin-1-yl]phenol CAS No. 684249-29-4

4-[4-(1-Naphthoyl)piperazin-1-yl]phenol

Cat. No.: B8442694
CAS No.: 684249-29-4
M. Wt: 332.4 g/mol
InChI Key: OCCNMSOPCUMXKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[4-(1-Naphthoyl)piperazin-1-yl]phenol is a useful research compound. Its molecular formula is C21H20N2O2 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
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Properties

684249-29-4

Molecular Formula

C21H20N2O2

Molecular Weight

332.4 g/mol

IUPAC Name

[4-(4-hydroxyphenyl)piperazin-1-yl]-naphthalen-1-ylmethanone

InChI

InChI=1S/C21H20N2O2/c24-18-10-8-17(9-11-18)22-12-14-23(15-13-22)21(25)20-7-3-5-16-4-1-2-6-19(16)20/h1-11,24H,12-15H2

InChI Key

OCCNMSOPCUMXKL-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=CC=C(C=C2)O)C(=O)C3=CC=CC4=CC=CC=C43

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring mixture of 4-(1-piperazinyl)phenol (5.54 g) and triethylamine (10.83 ml) in dichloromethane (140 ml) was added dropwise, 1-naphthalenecarbonyl chloride (9.83 ml). The resulting reaction mixture was stirred under a nitrogen atmosphere for 3 h. The mixture was partitioned between dichloromethane and water and the organic phase was washed with saturated brine, dried (MgSO4) and evaporated to dryness. The residue was suspended in 6:4 tetrahydrofuran-methanol (370 ml) and treated with a saturated solution of potassium carbonate in methanol (45 ml). The mixture was stirred at room temperature under a nitrogen atmosphere for 20 h. The solvent was evaporated and the residue was partitioned between dichloromethane and water. The organic phase was washed with saturated brine, dried (MgSO4) and evaporated to give an oil (15.5 g), part of which (14.5 g) was purified by chromatography on a silica SPE bond elut cartridge eluting with 10% -80% ethyl acetate-cyclohexane gradient to give the title compound (8.9 g). LCMS RT=2.97 min.
Quantity
5.54 g
Type
reactant
Reaction Step One
Quantity
10.83 mL
Type
reactant
Reaction Step One
Quantity
140 mL
Type
solvent
Reaction Step One
Quantity
9.83 mL
Type
reactant
Reaction Step Two
Name

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